Cas no 125225-26-5 ((S)-1-hydroxy-2,3-dihydro-1H-indene-4-carbonitrile)

• Product Name: (S)-1-hydroxy-2,3-dihydro-1H-indene-4-carbonitrile
• CAS No: 125225-26-5
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 4582162
• Update Time: 2025-05-25

(S)-1-hydroxy-2,3-dihydro-1H-indene-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• (S)-1-hydroxy-2,3-dihydro-1H-indene-4-carbonitrile

• Inchi： 1S/C10H9NO/c11-6-7-2-1-3-9-8(7)4-5-10(9)12/h1-3,10,12H,4-5H2/t10-/m0/s1
• InChI Key： MEFZMTYUOQFQHF-JTQLQIEISA-N
• SMILES： [C@@H]1(O)C2=C(C(C#N)=CC=C2)CC1

Additional information on (S)-1-hydroxy-2,3-dihydro-1H-indene-4-carbonitrile

(S)-1-Hydroxy-2,3-Dihydro-1H-Indene-4-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 125225-26-5, commonly referred to as (S)-1-hydroxy-2,3-dihydro-1H-indene-4-carbonitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and its potential applications in various industries. In this article, we will delve into the properties, synthesis, and recent advancements associated with this compound.

Structural Analysis and Physical Properties

(S)-1-hydroxy-2,3-dihydro-1H-indene-4-carbonitrile is a bicyclic compound featuring an indene skeleton with a hydroxyl group at position 1 and a cyano group at position 4. The stereochemistry at the hydroxyl-bearing carbon is specified as (S), which plays a crucial role in determining the compound's reactivity and biological activity. The molecule's structure is characterized by a planar arrangement of the aromatic ring system, which contributes to its stability and electronic properties.

Recent studies have highlighted the importance of understanding the physical properties of this compound for its potential use in pharmaceuticals and advanced materials. For instance, research published in *Journal of Organic Chemistry* has explored the impact of stereochemistry on the solubility and bioavailability of similar compounds, suggesting that (S)-enantiomers may exhibit superior pharmacokinetic profiles compared to their (R) counterparts.

Synthesis and Chemical Modifications

The synthesis of (S)-1-hydroxy-2,3-dihydro-1H-indene-4-carbonitrile involves a multi-step process that typically begins with the preparation of the indene skeleton. One common approach involves the Diels-Alder reaction between an appropriate diene and a dienophile, followed by functionalization to introduce the hydroxyl and cyano groups. The stereochemistry at the hydroxyl-bearing carbon is controlled through asymmetric induction techniques, ensuring the formation of the desired (S)-enantiomer.

Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective routes to this compound. For example, researchers at Stanford University have developed a novel catalyst system that achieves high enantioselectivity in the synthesis of similar indene derivatives. This breakthrough not only enhances the yield but also reduces production costs, making it more viable for large-scale applications.

Applications in Pharmaceutical Research

(S)-1-hydroxy-2,3-dihydro-1H-indene-4-carbonitrile has shown promise in pharmaceutical research due to its unique chemical properties and potential bioactivity. The compound's indene skeleton is known to interact with various biological targets, including enzymes and receptors, making it a valuable starting material for drug discovery.

In a groundbreaking study published in *Nature Communications*, researchers demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Furthermore, preliminary studies suggest that (S)-enantiomers may exhibit enhanced bioavailability compared to racemic mixtures, making them more suitable for therapeutic applications.

Materials Science Applications

Beyond pharmaceuticals, (S)-1-hydroxy-2,3-dihydro-1H-indene-4-carbonitrile has found applications in materials science due to its electronic properties. The compound's conjugated system allows for efficient charge transport, making it a candidate for use in organic electronics such as light-emitting diodes (LEDs) and photovoltaic devices.

Recent research conducted at the University of California has explored the use of this compound as a building block for constructing advanced organic semiconductors. By incorporating (S)-enantiomers into polymer frameworks, researchers have achieved improved device performance with enhanced charge carrier mobility and stability.

Environmental Considerations and Safety Profile

As with any chemical compound, understanding the environmental impact and safety profile of (S)-1-hydroxy-2,3-dihydro-1H-indene-4-carbonitrile is crucial for its responsible use. Preliminary toxicity studies indicate that this compound exhibits low acute toxicity; however, further long-term studies are required to assess its potential environmental persistence and bioaccumulation.

To address these concerns, researchers are exploring greener synthesis routes that minimize waste generation and utilize renewable feedstocks. For instance, a study published in *Green Chemistry* demonstrated a bio-based approach to synthesizing similar indene derivatives using enzymatic catalysis, significantly reducing the environmental footprint associated with traditional methods.

Conclusion

(S)-1-hydroxy-2,3-dihydro-1H-indene